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Compound of Interest

Compound Name: DCZ5418

Cat. No.: B12374005 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the intraperitoneal (i.p.)

administration of DCZ5418 in mice, a potent TRIP13 inhibitor with demonstrated anti-multiple

myeloma activity.[1][2] This document includes summaries of key quantitative data, detailed

experimental protocols for in vivo studies, and visualizations of the compound's mechanism of

action and experimental workflows.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo data for DCZ5418.

Table 1: In Vitro Activity of DCZ5418

Cell Line IC50 (µM)
Cell Viability Inhibition (%)
at 10 µM

H929R 8.47[3] 49.3[3]

OCI-My5 4.32[3] Not Reported

ARP-1 3.18[3] Not Reported
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Table 2: Binding Affinity of DCZ5418

Protein Kd (µM)
Comparison Compound
(DCZ-0415) Kd (µM)

TRIP13 15.3[3] 57.0[3]

Table 3: In Vivo Efficacy and Toxicity of DCZ5418 in Mice

Study Type Dosage (i.p.) Observation

Multiple Myeloma Xenograft 15 mg/kg (once daily)
Significant tumor growth

inhibition.[3]

Acute Toxicity 50 mg/kg
No toxic effects observed in

the heart, liver, or kidney.[3]

Experimental Protocols
Preparation of DCZ5418 for Intraperitoneal
Administration
This protocol describes the preparation of a DCZ5418 solution suitable for intraperitoneal

injection in mice.

Materials:

DCZ5418 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile microcentrifuge tubes
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Sterile syringes and needles

Procedure:

Prepare a stock solution of DCZ5418 in DMSO at a concentration of 25.0 mg/mL.[2]

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 in a sterile microcentrifuge tube.[2]

Mix the solution thoroughly by vortexing until it is clear.

Add 50 µL of Tween-80 to the mixture and mix again until clear.[2]

Add 450 µL of saline to bring the final volume to 1 mL.[2]

Mix the final solution thoroughly before administration. This protocol yields a clear solution of

≥ 2.5 mg/mL.[2]

Note: If the continuous dosing period exceeds half a month, this formulation should be used

with caution.[2]

Intraperitoneal Administration in a Mouse Xenograft
Model
This protocol outlines the procedure for administering DCZ5418 in a multiple myeloma

xenograft mouse model.

Materials:

Prepared DCZ5418 solution (as described above)

Tumor-bearing mice (e.g., NOD/SCID mice with H929R xenografts)

Sterile 1 mL syringes with 27-gauge needles

Animal balance

70% ethanol for disinfection
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Procedure:

Weigh each mouse to determine the correct volume of DCZ5418 solution to inject.

Calculate the required volume for a 15 mg/kg dose.

Gently restrain the mouse, exposing the abdomen.

Wipe the lower abdominal area with 70% ethanol.

Insert the needle into the peritoneal cavity at a shallow angle to avoid puncturing internal

organs.

Inject the calculated volume of the DCZ5418 solution.

Administer the injection once daily.[3]

Monitor the mice daily for tumor growth, body weight changes, and any signs of toxicity.

Visualizations
Signaling Pathway of DCZ5418
The following diagram illustrates the mechanism of action of DCZ5418 as a TRIP13 inhibitor,

which plays a crucial role in the Spindle Assembly Checkpoint (SAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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